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Compound of Interest

Compound Name: Ticlatone

Cat. No.: B1681313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ticlatone, with the IUPAC name 6-Chloro-1,2-benzothiazol-3(2H)-one, is a notable antifungal

agent belonging to the benzisothiazolinone class of compounds. This technical guide provides

a comprehensive overview of its synthesis, physicochemical properties, and detailed

characterization methodologies. The document includes established synthetic protocols,

extensive characterization data, and an exploration of its proposed antifungal mechanism of

action. All quantitative data is presented in structured tables for clarity and comparative

analysis. Furthermore, key processes and pathways are visualized through diagrams

generated using the DOT language.

Physicochemical Properties of Ticlatone
Ticlatone is a white to off-white solid with established antifungal properties. Its fundamental

chemical and physical characteristics are summarized in the table below.
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Property Value Reference

IUPAC Name
6-Chloro-1,2-benzothiazol-

3(2H)-one
[1]

Synonyms Ticlaton, Landromil [2]

CAS Number 70-10-0 [2]

Chemical Formula C₇H₄ClNOS [2]

Molar Mass 185.63 g/mol [2]

Melting Point 270-272 °C [2]

Appearance Off-White to Light Beige Solid [2]

Density 1.515 ± 0.06 g/cm³ (Predicted) [2]

Synthesis of Ticlatone
The synthesis of Ticlatone can be achieved through several reported methods. A common and

effective approach involves the cyclization of a substituted benzamide precursor. The following

section outlines a representative synthetic protocol.

Synthesis Workflow
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Ticlatone Synthesis Workflow

2-Mercapto-5-chlorobenzoic acid

Amidation

NH₃ or equivalent

2-Mercapto-5-chlorobenzamide

Oxidative Cyclization

Oxidizing Agent (e.g., I₂, H₂O₂)

Ticlatone
(6-Chloro-1,2-benzothiazol-3(2H)-one)
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Ticlatone Characterization Workflow

Spectroscopic Analysis Chromatographic Analysis

Data Interpretation

¹H NMR

Structure Confirmation

¹³C NMR IR Spectroscopy Mass Spectrometry HPLC

Purity Assessment

H

Final Characterization Report Final Characterization Report
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Proposed Antifungal Signaling Pathway of Ticlatone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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